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Compound Name:
dithiocarboxyglucamine

Cat. No. B1679848

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis, characterization, and
potential applications of N-methyl-N-dithiocarboxyglucamine (MDCG), a potent chelating
agent. The protocols are intended for research purposes and should be performed by qualified
personnel in a laboratory setting.

Introduction

N-methyl-N-dithiocarboxyglucamine (MDCG), also known as N-methyl-D-glucamine
dithiocarbamate, is a polyhydroxylated aminodithiocarbamate with significant potential in
biomedical research. Its primary application lies in its ability to act as a chelating agent,
particularly for heavy metals such as cadmium.[1] The multiple hydroxyl groups derived from
the glucose moiety impart high water solubility, while the dithiocarbamate group provides a
strong binding site for metal ions. This combination of properties makes MDCG a subject of
interest for the development of therapeutic agents against heavy metal toxicity.

Synthesis of Sodium N-methyl-N-
dithiocarboxyglucamine
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The synthesis of the sodium salt of N-methyl-N-dithiocarboxyglucamine is a two-step
process. The first step involves the synthesis of the precursor, N-methyl-D-glucamine, from D-
glucose and methylamine. The second step is the formation of the dithiocarbamate salt by
reacting N-methyl-D-glucamine with carbon disulfide in the presence of sodium hydroxide.

Experimental Protocols

Part 1: Synthesis of N-methyl-D-glucamine

This protocol is adapted from the general procedure for the synthesis of N-alkyl glucamines.
Materials:

e D-glucose

e Agueous methylamine solution (e.g., 40%)

e Ethanol

e Hydrogen gas

» Raney Nickel catalyst

» Reaction vessel suitable for hydrogenation

Procedure:

 In a suitable reaction vessel, dissolve D-glucose in water and an alcoholic solvent like
ethanol.

e Add an aqueous solution of methylamine to the glucose solution. The molar ratio of glucose
to methylamine should be approximately 1:1.2 to 1:1.5.

 Stir the mixture at a controlled temperature, typically between 20-40°C, for 1-3 hours to form
the corresponding N-methyl-D-glucosamine.

o Transfer the resulting solution to a high-pressure hydrogenation reactor containing a Raney
Nickel catalyst.
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e Pressurize the reactor with hydrogen gas and heat to a temperature between 50-120°C.

e Maintain the reaction under pressure with stirring until the theoretical amount of hydrogen
has been consumed.

» After cooling and venting the reactor, filter off the catalyst.
o Concentrate the filtrate under reduced pressure to obtain a crude product.

o Recrystallize the crude N-methyl-D-glucamine from a suitable solvent, such as ethanol, to
yield a crystalline solid.

Part 2: Synthesis of Sodium N-methyl-N-dithiocarboxyglucamine

This protocol is based on the general reaction of secondary amines with carbon disulfide to
form dithiocarbamates.

Materials:

N-methyl-D-glucamine

o Carbon disulfide (CS2)

e Sodium hydroxide (NaOH)
o Water

* Ice bath

o Magnetic stirrer and stir bar
» Round-bottom flask
Procedure:

e Dissolve N-methyl-D-glucamine in an aqueous solution of sodium hydroxide in a round-
bottom flask. The molar ratio of N-methyl-D-glucamine to NaOH should be 1:1.

e Cool the solution in an ice bath with continuous stirring.
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e Slowly add an equimolar amount of carbon disulfide to the cold, stirring solution. A color
change to reddish-orange is typically observed.

» Continue stirring the reaction mixture in the ice bath for a specified period, typically 2-4
hours, to ensure complete reaction.

e The product, sodium N-methyl-N-dithiocarboxyglucamine, is typically isolated by
precipitation or by removal of the solvent under reduced pressure.

e The resulting solid can be washed with a cold non-polar solvent, such as diethyl ether, to
remove any unreacted carbon disulfide and then dried under vacuum.

Data Presentation

Sodium N-methyl-N-

Parameter N-methyl-D-glucamine o ]
dithiocarboxyglucamine

Molecular Formula C7H17NOs CsH16NNaOsS:2

Molecular Weight 195.21 g/mol 293.34 g/mol

Appearance White crystalline solid Off-white to yellowish solid

Solubility Soluble in water Soluble in water

Predicted *H NMR Data for N-methyl-N-dithiocarboxyglucamine (in D20):

Chemical Shift (ppm) Multiplicity Assighment
] Protons of the glucamine
~3.2-4.0 Multiplets
backbone
~3.1 Singlet N-CHs protons

Note: Actual chemical shifts may vary depending on the solvent and experimental conditions.
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Step 1: Synthesis of Precursor
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Step 2: Dithiocarbamate Formation
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Caption: Synthetic pathway for Sodium N-methyl-N-dithiocarboxyglucamine.

Chelation Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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